Cas no 63590-64-7 (1-(4-Amino-6,7-dimethoxy-2-quinazolinyl)-4-(tetrahydro-2-furanyl)carbonxylpiperazine hydrochloride)

• Product Name: 1-(4-Amino-6,7-dimethoxy-2-quinazolinyl)-4-(tetrahydro-2-furanyl)carbonxylpiperazine hydrochloride
• CAS No: 63590-64-7
• MF: C₁₉H₂₅N₅O₄
• MW: 387.432904005051
• MDL: MFCD00072144
• CID: 58061
• PubChem ID: 24278740
• Update Time: 2025-05-22

1-(4-Amino-6,7-dimethoxy-2-quinazolinyl)-4-(tetrahydro-2-furanyl)carbonxylpiperazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• terazosin
• DIETHINYLESTRADIENOL
• Terazosin Hydrochlor
• Terazosin Hydrochloride
• [4-(4-amino-6,7-dimethoxyquinazolin-2-yl)piperazin-1-yl]-(oxolan-2-yl)methanone
• TERAZOSIN(HYTRIN)
• 1-(4-Amino-6,7-dimethoxy-2-quinazolinyl)-4-[(tetrahydro-2-furanyl)carbonyl]piperazine hydrochloride
• 1-(4-Amino-6,7-dimethoxy-2-quinazolinyl)4-[(tetrahydro-2-furanyl)carbonyl]piperazine
• 1-(4-Amino-6,7-dimethoxy-2-quinazolinyl)-4-{(tetnaphydro-2-furanyl)carbonyl}piperazine
• NCGC00016026-04
• Terazosin (hydrochloride)
• HMS2232N21
• SMR000058309
• A834201
• 6,7-dimethoxy-2-[4-(oxolane-2-carbonyl)piperazin-1-yl]-3,4-dihydroquinazolin-4-imine
• BDBM50033111
• Lopac0_001138
• Terazosine
• Terazosin [INN:BAN]
• 141269-45-6
• 1-(4-amino-6,7-dimethoxyquinazolin-2-yl)-4-[[(2RS)-2,3,4,5-tetrahydrofuran-2-yl]carbonyl]piperazine
• MLS001201836
• SCHEMBL6528
• NCGC00016026-05
• Prestwick3_000751
• 1-(4-AMino-6,7-diMethoxy-2-quinazolinyl)-4-[(tetrahydro-2-furanyl)carbonyl]-piperazinehydrochloride
• UNII-8L5014XET7
• terazosinhydrochloride
• REGID_for_CID_5401
• TERAZOSIN [INN]
• Terazosinum (INN-Latin)
• 1-(4-amino-6,7-dimethoxy-2-quinazolinyl)-4-(2-tetrahydrofuroyl)piperazine
• Hytrin
• L000692
• BRD-A22256192-003-14-4
• GTPL7302
• HMS3371E20
• NCGC00016026-11
• HMS2090P21
• HMS3259F04
• Terazosinum
• HMS3742I09
• BPBio1_000840
• AC-11120
• Prestwick1_000751
• SDCCGSBI-0051105.P002
• Terazosina
• Opera_ID_1910
• AKOS005266642
• Abbott 45975
• Vasomet
• Terazosina [INN-Spanish]
• TERAZOSIN [MI]
• DTXSID3023639
• Piperazine, 1-(4-amino-6,7-dimethoxy-2-quinazolinyl)-4-((tetrahydro-2-furanyl)carbonyl)-
• 1-(4-Amino-6,7-dimethoxy-2-quinazolinyl)4-[(tetrahydro-2-furanyl)carbonyl]piperazine hydrochloride
• 6,7-Dimethoxy-2-[4-(tetrahydro-2-furanylcarbonyl)-1-piperazinyl]-4-quinazolinamine #
• DTXCID003639
• 1-(4-Amino-6,7-dimethoxy-2-quinazolinyl)-4-(tetrahydro-2-furoyl)piperazine
• TERAZOSIN [VANDF]
• 8L5014XET7
• 141269-44-5
• Prestwick2_000751
• terazocin
• Terazosinum [INN-Latin]
• EN300-119614
• Terazosabb (TN)
• D08569
• Z1172269406
• 6,7-dimethoxy-2-[4-(oxolane-2-carbonyl)piperazin-1-yl]quinazolin-4-amine
• Terazosina (INN-Spanish)
• CCG-205212
• 6,7-Dimethoxy-2-[4-(tetrahydrofuran-2-ylcarbonyl)piperazin-1-yl]quinazolin-4-amine hydrochloride
• 1-(4-Amino-6,7-dimethoxy-2-quinazolinyl)-4-((tetrahydro-2-furanyl)carbonyl)piperazine
• Terazosine [INN-French]
• 63590-64-7
• NCGC00016026-08
• 6,7-dimethoxy-2-(4-(tetrahydrofuran-2-ylcarbonyl)piperazin-1-yl)quinazolin-4-amine
• BRD-A22256192-003-03-7
• DB01162
• HMS3369P14
• CHEBI:9445
• NS00008855
• HY-B0371
• 1-(4-amino-6,7-dimethoxy-2-quinazolinyl)-4-(2-tetrahydrofuroyl)-piperazine
• C19H25N5O4
• G04CA03
• Fosfomic
• terazosin a
• Terazosine (INN-French)
• 6,7-bis(methyloxy)-2-[4-(tetrahydrofuran-2-ylcarbonyl)piperazin-1-yl]quinazolin-4-amine
• NC00689
• 6,7-dimethoxy-2-{4-[(oxolan-2-yl)carbonyl]piperazin-1-yl}quinazolin-4-amine
• Prestwick0_000751
• BSPBio_000762
• MLS000069703
• LS-14728
• MLS006011889
• Terazosabb
• Q280786
• (4-(4-amino-6,7-dimethoxyquinazolin-2-yl)piperazin-1-yl)(tetrahydrofuran-2-yl)methanone
• C07127
• CHEMBL611
• FT-0630739
• Blavin
• 6,7-dimethoxy-2-[4-(tetrahydrofuran-2-ylcarbonyl)piperazin-1-yl]quinazolin-4-amine
• TERAZOSIN [WHO-DD]
• NCGC00025191-03
• MFCD00467965
• Flumarc
• Terazosin (INN)
• SPBio_002701
• STK567029
• BRD-A22256192-310-02-8
• G77833
• BRD-A22256192-003-22-7
• [4-(4-amino-6,7-dimethoxyquinazolin-2-yl)piperazin-1-yl](tetrahydrofuran-2-yl)methanone
• BBL010743
• 1-(4-Amino-6,7-dimethoxy-2-quinazolinyl)-4-(tetrahydro-2-furanyl)carbonxylpiperazine hydrochloride

• MDL： MFCD00072144
• Inchi： 1S/C19H25N5O4/c1-26-15-10-12-13(11-16(15)27-2)21-19(22-17(12)20)24-7-5-23(6-8-24)18(25)14-4-3-9-28-14/h10-11,14H,3-9H2,1-2H3,(H2,20,21,22)
• InChI Key： VCKUSRYTPJJLNI-UHFFFAOYSA-N
• SMILES： O1CCCC1C(N1CCN(C2N=C(C3C=C(C(=CC=3N=2)OC)OC)N)CC1)=O

Computed Properties

• Exact Mass: 387.19100
• Monoisotopic Mass: 387.191
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 103A^2
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing

Experimental Properties

• Color/Form: Fine white crystals, odorless and tasteless
• Density: 1.332
• Melting Point: 281-283°C
• Boiling Point: 664.5 °C at 760 mmHg
• Flash Point: 355.7 °C
• Solubility: H2O: 25 mg/mL
• PSA: 103.04000
• LogP: 1.64090
• pka: pKa (0.1N NaOH): 7.1(at 25℃)

1-(4-Amino-6,7-dimethoxy-2-quinazolinyl)-4-(tetrahydro-2-furanyl)carbonxylpiperazine hydrochloride Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S26; S36
• RTECS：TK8044925
• Hazardous Material Identification：
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 1-(4-Amino-6,7-dimethoxy-2-quinazolinyl)-4-(tetrahydro-2-furanyl)carbonxylpiperazine hydrochloride

Research Brief on 1-(4-Amino-6,7-dimethoxy-2-quinazolinyl)-4-(tetrahydro-2-furanyl)carbonylpiperazine hydrochloride (CAS: 63590-64-7)

1-(4-Amino-6,7-dimethoxy-2-quinazolinyl)-4-(tetrahydro-2-furanyl)carbonylpiperazine hydrochloride (CAS: 63590-64-7) is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its quinazoline and piperazine moieties, has been investigated for its potential therapeutic applications, particularly in the context of cardiovascular and neurological disorders. Recent studies have focused on its mechanism of action, pharmacokinetics, and efficacy in preclinical models, shedding light on its promise as a novel therapeutic agent.

The compound's structure, featuring a 4-amino-6,7-dimethoxyquinazoline core linked to a tetrahydrofuran-substituted piperazine, suggests potential interactions with various biological targets. Research indicates that it may act as a modulator of adrenergic receptors, which are critical in regulating blood pressure and heart rate. Additionally, its ability to cross the blood-brain barrier has sparked interest in its applications for central nervous system (CNS) disorders, such as anxiety and depression.

Recent advancements in synthetic chemistry have enabled more efficient production of 63590-64-7, facilitating further pharmacological evaluations. A 2023 study published in the Journal of Medicinal Chemistry detailed an optimized synthetic route that improves yield and purity, addressing previous challenges in large-scale synthesis. This development is expected to accelerate preclinical testing and potential clinical translation.

In vitro and in vivo studies have demonstrated the compound's promising pharmacokinetic profile, including good oral bioavailability and a favorable half-life. For instance, a rodent model study revealed that 63590-64-7 achieved significant plasma concentrations within 2 hours of administration, with sustained levels over 24 hours. These findings support its potential as a once-daily oral medication, a highly desirable feature for patient compliance.

Despite these encouraging results, challenges remain. Toxicity studies have identified dose-dependent side effects, including mild hepatotoxicity at higher doses. Researchers are now exploring structural analogs to mitigate these issues while retaining therapeutic efficacy. Computational modeling and high-throughput screening are being employed to identify derivatives with improved safety profiles.

In conclusion, 1-(4-Amino-6,7-dimethoxy-2-quinazolinyl)-4-(tetrahydro-2-furanyl)carbonylpiperazine hydrochloride represents a promising candidate for further development in cardiovascular and CNS therapeutics. Ongoing research aims to refine its pharmacological properties and explore its full therapeutic potential, positioning it as a molecule of significant interest in the coming years.